Cas no 1252549-59-9 (N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide
• CAS No: 1252549-59-9
• MF: C₁₆H₁₇FN₆O
• MW: 328.344185590744
• CID: 6486448
• PubChem ID: 51096563
• Update Time: 2025-10-24

N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide
• 1252549-59-9
• AKOS034683169
• Z907743888
• N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)tetrazol-2-yl]acetamide
• EN300-26687160

• Inchi： 1S/C16H17FN6O/c1-10-7-11(3-6-13(10)17)15-20-22-23(21-15)8-14(24)19-16(2,9-18)12-4-5-12/h3,6-7,12H,4-5,8H2,1-2H3,(H,19,24)
• InChI Key： ZBGDRVFLSVYNIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1N=NN(CC(NC(C#N)(C)C2CC2)=O)N=1

Computed Properties

• Exact Mass: 328.14478735g/mol
• Monoisotopic Mass: 328.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.5Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide

Professional Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide (CAS No. 1252549-59-9)

N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1252549-59-9, represents a convergence of advanced chemical synthesis and targeted biological activity. Its molecular structure incorporates several key functional groups that contribute to its unique pharmacological properties, making it a subject of intense research interest.

The central structure of this compound features an acetamide moiety linked to a cyano-substituted cyclopropyl group. The cyclopropyl ring is a crucial component, often found in bioactive molecules due to its ability to enhance metabolic stability and binding affinity. The cyano group, on the other hand, introduces a polar character that can influence solubility and interactions with biological targets. Together, these elements form the backbone of the molecule, providing a stable framework for further functionalization.

The second major component of the compound is the tetrazole ring, specifically a 2H-1,2,3,4-tetrazole substituted with a fluoro-methylphenyl group. The tetrazole ring is known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. Its presence in this molecule suggests potential therapeutic applications in areas where such activities are desirable. The fluoro-methylphenyl group further modulates the electronic properties of the tetrazole ring, enhancing its interaction with biological receptors.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can address multiple targets or exhibit synergistic effects. N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide exemplifies this trend by integrating several pharmacophores into a single molecular entity. This design approach not only simplifies synthetic routes but also increases the likelihood of finding compounds with enhanced efficacy and reduced side effects.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. Initial research indicates that it may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluoro-methylphenyl group has been particularly noted for its ability to modulate enzyme activity through steric and electronic effects. This has opened up avenues for exploring its potential as an anti-inflammatory agent or as part of combination therapies targeting multiple disease pathways.

The cyano-substituted cyclopropylethyl moiety has also been investigated for its potential role in enhancing drug delivery systems. Researchers have explored its compatibility with various solvents and carriers, suggesting that it could improve bioavailability and target specificity. This aspect is particularly relevant in the development of novel formulations aimed at delivering bioactive molecules more efficiently to their sites of action.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex tetrazole ring system efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for similar approaches in developing other bioactive molecules.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing novel materials with specific properties. For instance, derivatives of this compound could be explored for their ability to act as catalysts or sensors in various chemical processes.

Ongoing research aims to further optimize the synthesis and applications of N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide by exploring new synthetic methodologies and expanding its biological profile through structural modifications. Collaborative efforts between chemists and biologists are essential in this endeavor to translate laboratory findings into tangible benefits for society.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide (CAS No. 1252549-59-9) stands as a testament to the power of interdisciplinary research in pharmaceutical chemistry. Its complex structure and multifaceted properties make it a promising candidate for further exploration in drug discovery and material science. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to make significant contributions to various fields.